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Compound of Interest

Compound Name:
2-Chloro-3-methoxy-5-

nitropyridine

Cat. No.: B1323517 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Chloro-3-methoxy-5-nitropyridine, ensuring the safety of laboratory personnel and

compliance with regulatory standards. The following procedures are designed for researchers,

scientists, and drug development professionals.

Hazard and Safety Summary
2-Chloro-3-methoxy-5-nitropyridine is a chemical compound that requires careful handling

due to its potential health hazards.[1] It is harmful if swallowed, inhaled, or comes into contact

with skin.[1] Additionally, it can cause significant skin and eye irritation and may lead to

respiratory irritation.[1][2] Adherence to proper personal protective equipment (PPE) protocols

is mandatory to minimize exposure risks.
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Hazard
Classification

Description GHS Code
Personal Protective
Equipment (PPE)

Acute Toxicity, Oral Harmful if swallowed H302

Protective gloves,

protective clothing,

eye protection, face

protection

Acute Toxicity, Dermal
Harmful in contact

with skin
H312

Protective gloves,

protective clothing

Acute Toxicity,

Inhalation
Harmful if inhaled H332

Dust mask type N95

(US), use in a well-

ventilated area

Skin

Corrosion/Irritation
Causes skin irritation H315 Protective gloves

Serious Eye

Damage/Irritation

Causes serious eye

irritation
H319

Eyeshields, face

protection

Specific target organ

toxicity

May cause respiratory

irritation
H335

Dust mask type N95

(US), use in a well-

ventilated area

Disposal Protocol
The primary method for the disposal of 2-Chloro-3-methoxy-5-nitropyridine and its

containers is through an approved waste disposal plant.[2] Always adhere to local, regional,

and national regulations regarding chemical waste disposal.[3]

Step-by-Step Disposal Procedure:

Waste Segregation:

Collect waste 2-Chloro-3-methoxy-5-nitropyridine in a dedicated, properly labeled, and

sealed container.

Do not mix with other waste streams, especially incompatible materials such as strong

oxidizing agents.
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Container Labeling:

Clearly label the waste container with the chemical name: "Waste 2-Chloro-3-methoxy-5-
nitropyridine".

Include appropriate hazard symbols (e.g., harmful, irritant).

Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure chemical

waste storage area.

Keep the container tightly closed.[2][3]

Store in a cool, dry place away from heat and ignition sources.

Arrange for Professional Disposal:

Contact a licensed chemical waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 2-
Chloro-3-methoxy-5-nitropyridine.

Decontamination:

Thoroughly decontaminate any reusable lab equipment that has come into contact with

the chemical using appropriate cleaning agents.

Dispose of any single-use items (e.g., contaminated gloves, wipes) as hazardous waste

along with the chemical.

Spill Management Protocol
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Ventilate:
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Immediately evacuate the affected area.

Ensure adequate ventilation to disperse any airborne dust or vapors.

Wear Appropriate PPE:

Before re-entering the area, don the required personal protective equipment as outlined in

the table above.

Contain the Spill:

Use an inert absorbent material such as sand, earth, or vermiculite to contain the spill.[3]

Avoid creating dust.

Collect the Spilled Material:

Carefully sweep or scoop the absorbed material into a labeled container for hazardous

waste.

Clean the Area:

Clean the contaminated surface thoroughly with a suitable solvent, followed by soap and

water.[4]

Collect all cleaning materials as hazardous waste.

Decontaminate and Launder:

Decontaminate all tools and equipment used in the cleanup.

Remove and launder any contaminated clothing before reuse.[3]

Disposal Workflow Diagram
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Workflow for the Disposal of 2-Chloro-3-methoxy-5-nitropyridine

Preparation

Waste Collection & Storage

Final Disposal

Post-Disposal
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(Gloves, Goggles, Lab Coat, Mask)

Collect waste in a
dedicated, sealed container

Label container with
chemical name and hazards

Store in a designated,
secure waste area

Contact licensed waste
disposal company

Provide SDS to
disposal company

Arrange for waste pickup

Decontaminate reusable
equipment

Dispose of single-use
items as hazardous waste
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Caption: Disposal workflow for 2-Chloro-3-methoxy-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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